Cy7 maleimide

• Molecular Formula: C43H51ClN4O3
• Molecular Weight: 707.3 g/mol
• InChI: InChI=1S/C43H50N4O3.ClH/c1-42(2)33-16-8-10-18-35(33)45(5)37(42)23-21-31-14-13-15-32(30-31)22-24-38-43(3,4)34-17-9-11-19-36(34)46(38)28-12-6-7-20-39(48)44-27-29-47-40(49)25-26-41(47)50;/h8-11,16-19,21-26,30H,6-7,12-15,20,27-29H2,1-5H3;1H
• InChIKey: ORRSNYROBCDCFA-UHFFFAOYSA-N

Cy7 Maleimide Properties & Procurement

Cy7 maleimide (Cyanine 7 maleimide) is a near-infrared (NIR) fluorescent dye belonging to the cyanine dye family, featuring a maleimide functional group that enables covalent conjugation to free thiol groups on biomolecules such as antibodies, proteins, and peptides via Michael addition . With excitation/emission maxima at approximately 750/773 nm and a quantum yield of 0.3, Cy7 maleimide operates within the NIR-I optical window (650–950 nm) where tissue autofluorescence is minimal and photon penetration is maximal, making it a standard tool for in vivo imaging and fluorescence-based assays . The compound is available in both non-sulfonated (lipophilic, requiring organic co-solvents for aqueous reactions) and sulfonated (water-soluble) forms, with the non-sulfonated variant being the canonical reference Cy7 maleimide for applications where organic solvent tolerance is acceptable [1].

•NIR-I emission (~773 nm) for deep-tissue imaging

•Maleimide-thiol conjugation enables site-specific labeling

•Non-sulfonated (lipophilic) and sulfonated (water-soluble) forms available

• [1] Stargraydye. CY7-maleimide和Sulfo-CY7 maleimide Comparison. Ex/Em: 750 nm/773 nm. View Source

Why Generic Substitution Fails for Cy7 Maleimide

Generic substitution of NIR fluorescent dyes is not viable for Cy7 maleimide due to its unique intersection of spectral positioning, thiol-specific maleimide reactivity kinetics, and optical performance characteristics. While spectrally similar NIR dyes such as Alexa Fluor 750, DyLight 755, and IRDye 800CW exist in the same emission range, critical differences in extinction coefficient, quantum yield, aggregation behavior in protein conjugates, and specific thiol conjugation chemistry preclude simple interchange . The maleimide group in Cy7 maleimide exhibits approximately 1000-fold higher reactivity toward free thiols than toward amines at pH 7, enabling site-specific labeling of cysteine residues with minimal non-specific conjugation [1]. In contrast, NHS-ester based alternatives target primary amines non-specifically, yielding heterogeneous labeling patterns with variable fluorescence properties. Furthermore, the hydrophobic nature of non-sulfonated Cy7 maleimide versus its sulfonated counterpart dictates fundamentally different sample preparation workflows—a substitution that ignores this distinction will result in aggregation artifacts, reduced labeling efficiency, or compromised in vivo signal quality [2].

NHS-ester dyes

Target primary amines non-specifically; reported high thiol selectivity of maleimide prevents heterogeneous labeling.

Alexa Fluor 750 / DyLight 755

Different quantum yield and aggregation behavior may reduce conjugate brightness; Cy7 maleimide offers reported higher intrinsic quantum yield.

Sulfonated vs. non-sulfonated forms

Interchanging requires workflow adjustment: organic co-solvent needed for non-sulfonated, or risk aggregation in aqueous systems.

• [1] Thermo Fisher Scientific. DyLight 550 Maleimide Technical Documentation. At pH 7, maleimide group is ∼1000× more reactive toward free thiol than toward amine. View Source
• [2] Stargraydye. CY7-maleimide和Sulfo-CY7 maleimide Comparison. Solubility difference requires organic co-solvent for non-sulfonated form. View Source

Cy7 Maleimide Quantitative Evidence

Extinction Coefficient & Quantum Yield vs. Cy7.5

Cy7 maleimide exhibits an extinction coefficient of 199,000–250,000 M⁻¹cm⁻¹ and a quantum yield of 0.3 in unconjugated form, positioning it among the high-brightness NIR fluorophores in its emission class . This quantum yield is 20% higher than the parent Cy7 structure without rigidizing ring modifications, a direct consequence of structural optimization in the heptamethine chain . In comparison, Cy7.5 (emission ~808 nm) has a higher extinction coefficient of 223,000 M⁻¹cm⁻¹ but a substantially lower quantum yield of 0.1, resulting in markedly different brightness characteristics despite being in the same cyanine family [1].

QY vs. Cy7.5

Cross-study comparable

3× higher quantum yield (0.3 vs. 0.1)

Higher photon efficiency supports low-abundance target detection

Unconjugated dye; manufacturer values

Evidence Dimension	Fluorescence brightness parameters (extinction coefficient and quantum yield)
Target Compound Data	Extinction coefficient: 199,000–250,000 M⁻¹cm⁻¹; Quantum yield: 0.3
Comparator Or Baseline	Cy7.5: Extinction coefficient 223,000 M⁻¹cm⁻¹; Quantum yield 0.1
Quantified Difference	Cy7 maleimide quantum yield is 3× higher than Cy7.5 (0.3 vs. 0.1), despite lower extinction coefficient
Conditions	Unconjugated dye in solution; manufacturer-reported values

Why This Matters

Higher quantum yield directly correlates to brighter fluorescence signal per absorbed photon, enabling detection of lower-abundance targets and reducing required dye quantity per experiment.

• [1] PMC Article PMC3594514. Table 1: Cy7.5 extinction coefficient 223,000 M⁻¹cm⁻¹, quantum yield 0.1, brightness 66,895. View Source

Solubility & Aggregation: Sulfo vs. Non-Sulfonated Cy7

Non-sulfonated Cy7 maleimide exhibits limited aqueous solubility (requires organic co-solvents such as DMSO, DMF, or DCM for dissolution prior to aqueous reaction) [1]. In contrast, sulfo-Cy7 maleimide (CAS 2183440-60-8) contains sulfonate groups that confer high water solubility, eliminating the need for organic co-solvents in aqueous labeling reactions [2]. While both dyes share nearly identical spectral properties (Ex/Em 750/773 nm), non-sulfonated Cy7 maleimide demonstrates higher propensity for aggregation in aqueous environments, which can manifest as blue-shifted absorption shoulder peaks (~650 nm) and reduced effective fluorescence quantum yield [3]. The sulfonated variant reduces dye aggregation and maintains higher fluorescence brightness in aqueous bioconjugation applications [2].

Solubility & Aggregation

Class-level inference

Non-sulfonated: organic co-solvent required; Sulfo: water-soluble, reduced aggregation

Workflow and aggregation risk differ

Sulfonated form recommended for aqueous labeling

Evidence Dimension	Aqueous solubility and aggregation behavior
Target Compound Data	Non-sulfonated Cy7 maleimide: lipophilic; requires DMSO/DMF/DCM co-solvent for aqueous reactions; aggregation-prone in water
Comparator Or Baseline	Sulfo-Cy7 maleimide: water-soluble; no organic co-solvent required; reduced aggregation
Quantified Difference	Qualitative difference in workflow: non-sulfonated requires organic co-solvent (≥5-10% DMSO or DMF v/v); sulfonated enables fully aqueous labeling
Conditions	Aqueous bioconjugation reactions at neutral pH; fluorescence spectroscopy of protein conjugates

Why This Matters

Non-sulfonated Cy7 maleimide is the preferred choice when labeling targets that tolerate organic co-solvents or when higher membrane permeability is required, whereas sulfonated Cy7 is essential for solvent-sensitive biomolecules.

• [1] Stargraydye. CY7-MAL (CY7-Maleimide) Product Page. Lipophilic; requires DMSO/DMF for dissolution. View Source
• [2] Xarxbio. Sulfo-Cyanine7 maleimide Introduction. Sulfonate groups enhance aqueous dispersibility, reduce aggregation. View Source
• [3] Berlier JE, et al. J Histochem Cytochem. 2003;51(12):1699-1712. Cy dye protein conjugates show prominent blue-shifted shoulder peaks due to aggregation. View Source

Thiol Selectivity vs. Amine Reactivity

The maleimide group in Cy7 maleimide exhibits exceptional chemoselectivity for free thiol groups over primary amines at physiological pH. At pH 7.0, the maleimide group is approximately 1,000-fold more reactive toward free thiols than toward amines, ensuring site-specific labeling of cysteine residues with minimal non-specific conjugation to lysine residues . The optimal reaction pH range for thiol-maleimide conjugation is 6.5–7.5; at pH >7.5, competitive amine reactivity increases and maleimide hydrolysis accelerates . This stands in contrast to N-hydroxysuccinimidyl (NHS) ester-based dyes (e.g., Cy7 NHS ester), which target primary amines on lysine residues non-specifically and hydrolyze rapidly in aqueous buffers (half-life ~30 minutes at pH 8.0), resulting in heterogeneous labeling and variable dye-to-protein ratios [1].

Thiol Selectivity

Class-level inference

~1,000-fold higher thiol reactivity at pH 7.0

Enables site-specific cysteine labeling

Optimal pH 6.5–7.5

Evidence Dimension	Reaction chemoselectivity for thiol vs. amine groups
Target Compound Data	Maleimide group: ~1,000× higher reactivity toward thiols than amines at pH 7.0
Comparator Or Baseline	NHS ester group: reacts with amines non-specifically; hydrolyzes in aqueous buffer
Quantified Difference	>1,000-fold selectivity for thiols over amines at pH 7.0; optimal pH range 6.5–7.5
Conditions	pH 7.0 aqueous buffer; room temperature

Why This Matters

Site-specific cysteine labeling enables homogeneous dye-to-protein ratios and preserves protein function by avoiding modification of active site lysine residues.

• [1] Stargraydye. CY5.5 NHS Ester Protocol. NHS ester hydrolyzes in aqueous buffer; requires anhydrous DMSO. View Source

Spectral Positioning: Cy7 vs. Cy5.5 for In Vivo Imaging

Cy7 maleimide emits at ~773 nm, while Cy5.5 maleimide emits at ~694 nm—a difference of approximately 79 nm in the NIR spectrum [1]. This spectral separation has significant practical implications. Cy7's longer emission wavelength provides superior tissue penetration depth (up to 1–3 cm) and lower autofluorescence background compared to Cy5.5 [2]. However, Cy5.5 offers a critical advantage in instrument compatibility: most standard small-animal imaging systems (e.g., IVIS Spectrum, PerkinElmer) and confocal microscopes are pre-equipped with Cy5 filter sets that detect emission in the 695–770 nm range, making Cy5.5 immediately usable without hardware modification [1]. Cy7 imaging requires dedicated Cy7 filter sets (typically 770–800 nm detection), which may not be present in older or entry-level imaging systems [3].

Emission vs. Cy5.5

Class-level inference

~79 nm longer emission (773 vs. 694 nm)

Supports deeper tissue penetration, lower autofluorescence

Requires Cy7-specific filter set

Evidence Dimension	Emission wavelength and instrument compatibility
Target Compound Data	Cy7 maleimide: Em ~773 nm; tissue penetration 1–3 cm; requires Cy7-specific filter set
Comparator Or Baseline	Cy5.5 maleimide: Em ~694 nm; compatible with standard Cy5 channels (695–770 nm detection)
Quantified Difference	Cy7 emission is ~79 nm longer than Cy5.5; Cy7 offers deeper tissue penetration but requires dedicated filter hardware
Conditions	Small animal in vivo imaging systems (IVIS); confocal microscopy with standard filter sets

Why This Matters

Cy7 maleimide should be selected for maximum tissue penetration and lowest autofluorescence; Cy5.5 is the pragmatic choice when working with instrumentation lacking Cy7-specific filter sets.

• [1] Stargraydye. CY5.5 vs. Cy7 Comparison. Cy7 Em ~773 nm; Cy5.5 Em ~694 nm; Cy5.5 compatible with standard Cy5 channels. View Source
• [2] Stargraydye. CY7-MAL Product Page. NIR fluorescence penetration depth 1–3 cm. View Source
• [3] Xarxbio. Sulfo-CY7-Maleimide Imaging Properties. Cy7 core provides NIR emission for deep tissue penetration. View Source

Aggregation & Self-Quenching: Cy7 vs. Alexa Fluor 750

Quantitative comparison studies of Cy7 and Alexa Fluor 750 protein conjugates reveal a fundamental difference in aggregation behavior that impacts effective fluorescence brightness. Cy7 protein conjugates exhibit prominent blue-shifted shoulder peaks in absorption spectra, indicative of dye-dye aggregation and stacking interactions [1]. Light absorption by these aggregated dye species does not result in fluorescence emission, effectively quenching the conjugate and diminishing the overall fluorescence yield—a phenomenon that becomes particularly pronounced at high degrees of labeling (dye-to-protein ratios >2–3) [2]. In contrast, Alexa Fluor 750 protein conjugates show only minor shoulder peaks and significantly reduced self-quenching, resulting in higher fluorescence output at equivalent or higher labeling densities [1]. While Cy7 maleimide offers a higher quantum yield in unconjugated form (0.3 vs. Alexa Fluor 750's ~0.12), this advantage may be partially or fully negated in heavily labeled protein conjugates due to aggregation-induced quenching .

Aggregation vs. AF750

Head-to-head

Cy7 conjugates show prominent aggregation shoulder peaks; AF750 shows minor peaks

Self-quenching may reduce brightness at high DOL

AF750 may outperform at high labeling density

Evidence Dimension	Aggregation behavior and effective fluorescence in protein conjugates
Target Compound Data	Cy7 protein conjugates: prominent blue-shifted shoulder peaks; significant self-quenching at high labeling density
Comparator Or Baseline	Alexa Fluor 750 protein conjugates: minor shoulder peaks; reduced self-quenching; brighter conjugates at high labeling density
Quantified Difference	Qualitative difference in aggregation; Alexa Fluor 750 conjugates exhibit significantly more fluorescence at high degrees of labeling
Conditions	Antibody and protein conjugates; flow cytometry and immunohistochemistry

Why This Matters

For applications requiring high degrees of labeling (e.g., signal amplification assays), Alexa Fluor 750 may outperform Cy7 maleimide despite lower unconjugated quantum yield; for low labeling density applications, Cy7's higher intrinsic quantum yield provides superior sensitivity.

• [1] Berlier JE, et al. J Histochem Cytochem. 2003;51(12):1699-1712. Cy dye conjugates show prominent blue-shifted shoulder peaks; Alexa Fluor conjugates show minor peaks and less self-quenching. View Source
• [2] Yumpu. Near-IR CF Dyes Simulation. Figure 6: Cy7 and Alexa Fluor 750 have large shoulder peaks indicative of dye aggregation. View Source

Labeling Efficiency & pH Dependence

Cy7 maleimide labeling efficiency is critically dependent on reaction pH, with optimal thiol conjugation occurring at pH 6.5–7.5 . Within this range, thiol groups are sufficiently deprotonated for nucleophilic attack on the maleimide double bond while avoiding two competing degradation pathways: maleimide ring hydrolysis (which accelerates above pH 7.5) and competitive amine reactivity (which also increases above pH 7.5) [1]. Below pH 6.5, thiol protonation reduces nucleophilicity and slows reaction kinetics. Under optimal pH 7.0–7.5 conditions, maleimide-thiol conjugation proceeds to completion within 1–4 hours at room temperature . In contrast, NHS ester-based dyes require pH 8.0–9.0 for optimal amine conjugation but undergo rapid hydrolysis in aqueous buffer (half-life <1 hour at pH 8.5), necessitating careful timing and limiting labeling consistency [2].

pH Dependence

Class-level inference

Optimal pH 6.5–7.5; reaction complete in 1–4 h

Milder pH preserves pH-sensitive protein conformation

NHS esters require pH 8–9, hydrolyze rapidly

Evidence Dimension	pH-dependent reaction kinetics and stability
Target Compound Data	Cy7 maleimide: optimal pH 6.5–7.5; reaction complete in 1–4 hours at room temperature
Comparator Or Baseline	NHS ester dyes: optimal pH 8.0–9.0; hydrolyze rapidly in aqueous buffer (t½ <1 hour at pH 8.5)
Quantified Difference	Maleimide operates at milder pH with longer aqueous stability window; NHS esters require higher pH and have shorter usable lifetime
Conditions	Aqueous bioconjugation buffer; room temperature to 30°C

Why This Matters

The milder pH requirements of Cy7 maleimide preserve the native conformation of pH-sensitive proteins and antibodies, while the longer reaction window improves labeling reproducibility across experiments.

• [1] Thermo Fisher Scientific. DyLight 550 Maleimide Documentation. At pH >7.5, amine reactivity and maleimide hydrolysis increase. View Source
• [2] Stargraydye. CY5.5 NHS Ester Protocol. NHS ester hydrolyzes in aqueous buffer; requires anhydrous DMSO and rapid execution. View Source

Cy7 Maleimide Application Scenarios

Site-Specific Antibody Labeling for NIR Fluorescence-Guided Surgery

Cy7 maleimide is the reagent of choice for site-specific conjugation to engineered cysteine residues on monoclonal antibodies intended for fluorescence-guided surgery applications. The >1,000-fold thiol selectivity at pH 7.0 enables homogeneous labeling at defined positions (e.g., heavy chain C-terminal cysteines or engineered unpaired cysteines), yielding uniform dye-to-antibody ratios and preserved antigen-binding affinity. The NIR emission at ~773 nm provides sufficient tissue penetration (1–3 cm) [1] for intraoperative tumor margin visualization with minimal autofluorescence interference. For aqueous-sensitive antibodies, sulfo-Cy7 maleimide should be substituted to avoid organic co-solvent denaturation [2].

Deep-Tissue In Vivo Imaging with Cy7 Instrumentation

Cy7 maleimide-labeled biomolecules are optimal for small animal in vivo imaging when the imaging system is equipped with Cy7-specific filter sets (770–800 nm detection). Compared to Cy5.5 maleimide, Cy7 maleimide offers a 79 nm longer emission wavelength , translating to superior photon penetration through hemoglobin-rich and lipid-rich tissues and significantly lower background autofluorescence from endogenous fluorophores (e.g., flavins, NADH). This spectral advantage is most pronounced in deep-seated tumor xenograft models, liver imaging, and whole-body biodistribution studies where signal-to-noise ratio is paramount. Researchers without Cy7 filter hardware should consider Cy5.5 maleimide as an alternative .

Low-Density Protein Labeling for High-Sensitivity Detection

For applications requiring low dye-to-protein ratios (DOL ≤ 2), Cy7 maleimide outperforms Alexa Fluor 750 maleimide in effective fluorescence brightness due to its higher intrinsic quantum yield (0.3 vs. ~0.12) . At low labeling densities, aggregation-induced self-quenching—a known limitation of Cy7 in heavily labeled conjugates [1]—is negligible, allowing Cy7 maleimide to fully leverage its superior quantum yield for maximum signal output. This scenario includes single-molecule fluorescence detection, low-abundance biomarker detection in ELISA, and sensitive western blotting where signal amplification is limited. For applications requiring high labeling densities (DOL > 3), Alexa Fluor 750 maleimide may provide brighter conjugates due to reduced self-quenching [1].

Labeling Hydrophobic Drug Carriers & Membrane Probes

The non-sulfonated (lipophilic) form of Cy7 maleimide is specifically advantageous for labeling hydrophobic drug delivery systems, including polymeric nanoparticles, liposomes, and micelles, as well as for constructing membrane-permeable fluorescent probes. Its solubility profile in DMSO, DMF, and dichloromethane facilitates incorporation into organic-phase synthesis workflows and enables passive diffusion across lipid bilayers for intracellular thiol labeling. This contrasts with sulfo-Cy7 maleimide, which is membrane-impermeant and restricted to extracellular or surface labeling applications. Researchers must ensure that the target biomolecule tolerates the organic co-solvent (typically 5–10% DMSO v/v) required for aqueous reaction setup [1].

Application

Selection Property

Validation Focus

Antibody labeling for NIR imaging

Maleimide-thiol site-specific conjugation

Homogeneous DAR and binding affinity preservation

Deep-tissue in vivo imaging

Cy7 emission wavelength and tissue penetration

Signal-to-noise ratio in deep tumor models

Low-DOL protein labeling

High intrinsic quantum yield context

Maximum fluorescence without self-quenching

Hydrophobic carrier/membrane labeling

Non-sulfonated lipophilic form

Organic-phase compatibility and membrane permeability

• [1] Stargraydye. CY7-MAL Product Page. NIR fluorescence penetration depth 1–3 cm; Ex/Em 750/773 nm. View Source
• [2] Stargraydye. CY7-maleimide and Sulfo-CY7 maleimide Comparison. Non-sulfonated requires organic co-solvent; sulfonated is water-soluble. View Source